Cas no 58718-43-7 (Phenazine, 1,6-dimethyl- (6CI,9CI))

• Product Name: Phenazine, 1,6-dimethyl- (6CI,9CI)
• CAS No: 58718-43-7
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 948939
• PubChem ID: 610421
• Update Time: 2025-04-19

Phenazine, 1,6-dimethyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Phenazine, 1,6-dimethyl- (6CI,9CI)
• XEWNMXMURNDKRC-UHFFFAOYSA-N
• Phenazine, 1,6-dimethyl-
• SCHEMBL20475325
• 58718-43-7
• DB-288414
• InChI=1/C14H12N2/c1-9-5-3-7-11-13(9)15-12-8-4-6-10(2)14(12)16-11/h3-8H,1-2H3
• XEWNMXMURNDKRC-UHFFFAOYSA-
• 1,6-Dimethylphenazine

• Inchi： 1S/C14H12N2/c1-9-5-3-7-11-13(9)15-12-8-4-6-10(2)14(12)16-11/h3-8H,1-2H3
• InChI Key： XEWNMXMURNDKRC-UHFFFAOYSA-N
• SMILES： N1C2C=CC=C(C)C=2N=C2C=CC=C(C)C=12

Computed Properties

• Exact Mass: 208.100048391g/mol
• Monoisotopic Mass: 208.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų